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Abstract

Avocadyne, a 17-carbon polyhydroxylated fatty alcohol derived from the avocado fruit (Persea
americana), has garnered significant interest within the scientific community for its potent and
selective bioactivity. This technical guide provides a comprehensive overview of the chemical
structure of Avocadyne, its mechanism of action as an inhibitor of fatty acid oxidation, and its
potential as a therapeutic agent, particularly in the context of acute myeloid leukemia (AML).
Detailed experimental protocols and quantitative data are presented to support further research
and development.

Chemical Structure and Properties of Avocadyne

Avocadyne is chemically identified as 16-Heptadecyne-1,2,4-triol. It is a long-chain fatty
alcohol characterized by a 17-carbon backbone, a terminal triple bond (alkyne functional
group), and hydroxyl groups at the 1, 2, and 4 positions.[1][2] The stereochemistry of the
hydroxyl groups has been determined to be crucial for its biological activity, with the (2R,4R)
stereoisomer exhibiting the highest potency.[3][4]
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Property Value Source
IUPAC Name heptadec-16-yne-1,2,4-triol [51[6]
Chemical Formula C17H3203 [1][5]
Molecular Weight 284.4 g/mol [1][5]
CAS Number 24607-05-4 [11[2]

17-carbon chain, terminal triple

Key Structural Features bond, hydroxyl groups at C1, [1][4]
C2,and C4
Optimal Stereochemistry (2R,4R) [3114]

Mechanism of Action: Inhibition of Fatty Acid
Oxidation

Avocadyne's primary mechanism of action is the selective inhibition of mitochondrial fatty acid
oxidation (FAO).[1] Specifically, it targets and directly binds to very-long-chain acyl-CoA
dehydrogenase (VLCAD), a key enzyme in the initial step of 3-oxidation for long-chain fatty
acids.[3] This inhibition disrupts the energy metabolism of cancer cells, particularly those like
acute myeloid leukemia (AML) cells, which are highly dependent on FAO for proliferation and
survival.[3][5]

Signaling Pathway: Mitochondrial Fatty Acid B-Oxidation

The following diagram illustrates the fatty acid 3-oxidation pathway and highlights the point of
inhibition by Avocadyne.
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Caption: Mitochondrial fatty acid oxidation pathway with Avocadyne's inhibitory action on
VLCAD.

Quantitative Bioactivity Data

The cytotoxic effects of Avocadyne have been quantified in various AML cell lines. The half-
maximal inhibitory concentration (ICso) values demonstrate its potency.

Cell Line Compound ICso0 (M) Source
TEX (2R,4R)-Avocadyne 2.33+0.10 [3]
AML2 (2R,4R)-Avocadyne 11.41 +1.87 [3]

TEX Avocadyne 3.10+0.14 [5][7]
OCI-AML2 Avocadyne 11.53 +3.32 [51[7]

Detailed Experimental Protocols
Cell Viability Assay

This protocol is used to determine the cytotoxic effects of Avocadyne on leukemia cells.

o Cell Seeding: Leukemic cell lines (e.g., TEX, AML2) are seeded at a concentration of 1.25 x
10° to 1.5 x 10° cells/mL in appropriate culture medium.

o Treatment: Cells are treated with varying concentrations of Avocadyne (dissolved in DMSO)
for 72 hours. A vehicle control (DMSO only) is included.

o Staining: After incubation, cells are washed with PBS and resuspended in PBS containing 50
png/mL of 7-aminoactinomycin D (7-AAD).

o Analysis: Cell viability is analyzed by flow cytometry. 7-AAD is a fluorescent dye that is
excluded by viable cells, allowing for the quantification of live and dead cells.
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Data Analysis: ICso values are calculated from the dose-response curves using appropriate
software (e.g., GraphPad Prism).[3]

Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD) Co-
Immunoprecipitation

This protocol is designed to demonstrate the direct interaction between Avocadyne and its

target enzyme, VLCAD.

Cell Treatment: AML2 cells (10 x 10°) are treated with 10 uM of Avocadyne or its
stereoisomers for 3 hours at 37°C and 5% COa.

Antibody-Bead Coupling: During cell incubation, an anti-VLCAD antibody is coupled to
magnetic beads using a crosslinking agent such as disuccinimidyl suberate, following the
manufacturer's protocol (e.g., Pierce Crosslink Magnetic IP/Co-IP Kit).

Cell Lysis: Cells are lysed with a suitable buffer (e.g., RIPA buffer).

Immunoprecipitation: The cell lysate is incubated with the antibody-coupled magnetic beads
overnight at 4°C with gentle agitation to allow for the binding of VLCAD and any associated
molecules.

Washing and Elution: The beads are washed to remove non-specific binders, and the
VLCAD-containing complexes are eluted.

Analysis: The eluate is analyzed by immunoblotting to confirm the purity of the VLCAD-
enriched fraction. The presence of Avocadyne in the eluate is quantified by liquid
chromatography-mass spectrometry (LC/MS/MS) to confirm direct binding.[3]

Experimental Workflow for In Vivo Studies

The following diagram outlines a typical workflow for evaluating the efficacy of Avocadyne in a

preclinical AML model.
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Caption: Experimental workflow for in vivo assessment of Avocadyne's anti-leukemic activity.

Conclusion

Avocadyne is a promising natural product with a well-defined chemical structure and a specific
mechanism of action involving the inhibition of fatty acid oxidation via direct binding to VLCAD.
The quantitative data on its bioactivity and the detailed experimental protocols provided in this
guide offer a solid foundation for researchers and drug development professionals to further
explore its therapeutic potential. The selectivity of Avocadyne for cancer cells reliant on FAO,
such as AML, highlights its potential as a targeted therapeutic agent. Future research should
focus on clinical trials to evaluate the safety and efficacy of Avocadyne in human patients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b107709?utm_src=pdf-custom-synthesis
https://microbenotes.com/beta-oxidation-of-fatty-acid/
https://www.researchgate.net/figure/Avocadyne-induces-selective-AML-toxicity-Clonogenic-potential-of-patient-derived-AML_fig2_353930840
https://pmc.ncbi.nlm.nih.gov/articles/PMC8312404/
https://en.wikipedia.org/wiki/Fatty_acid_metabolism
https://www.researchgate.net/publication/353930840_Avocado-derived_avocadyne_is_a_potent_inhibitor_of_fatty_acid_oxidation
https://chem.libretexts.org/Courses/Brevard_College/CHE_301_Biochemistry/09%3A_Metabolism_of_Lipids/9.04%3A_Oxidation_of_Fatty_Acids
https://pubmed.ncbi.nlm.nih.gov/34397122/
https://pubmed.ncbi.nlm.nih.gov/34397122/
https://www.benchchem.com/product/b107709#what-is-the-chemical-structure-of-avocadyne
https://www.benchchem.com/product/b107709#what-is-the-chemical-structure-of-avocadyne
https://www.benchchem.com/product/b107709#what-is-the-chemical-structure-of-avocadyne
https://www.benchchem.com/product/b107709#what-is-the-chemical-structure-of-avocadyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

